Cas no 2092831-94-0 (6-Fluoro-8-iodo-4-N-methylquinoline-3,4-diamine)

• Product Name: 6-Fluoro-8-iodo-4-N-methylquinoline-3,4-diamine
• CAS No: 2092831-94-0
• MF: C₁₀H₉FIN₃
• MW: 317.101437330246
• CID: 5267229
• Update Time: 2025-06-09

6-Fluoro-8-iodo-4-N-methylquinoline-3,4-diamine Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-8-iodo-4-N-methylquinoline-3,4-diamine

• Inchi： 1S/C10H9FIN3/c1-14-10-6-2-5(11)3-7(12)9(6)15-4-8(10)13/h2-4H,13H2,1H3,(H,14,15)
• InChI Key： MCGNYSNHKHJWKR-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(F)=CC=2I)C(NC)=C(N)C=1

Additional information on 6-Fluoro-8-iodo-4-N-methylquinoline-3,4-diamine

Introduction to 6-Fluoro-8-iodo-4-N-methylquinoline-3,4-diamine (CAS No. 2092831-94-0)

6-Fluoro-8-iodo-4-N-methylquinoline-3,4-diamine (CAS No. 2092831-94-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the quinoline family, a class of heterocyclic aromatic organic compounds with a wide range of biological activities, including antimalarial, antibacterial, and anticancer properties. The unique substitution pattern of 6-fluoro, 8-iodo, and 4-N-methyl groups on the quinoline ring imparts distinct chemical and biological characteristics to this molecule, making it a promising candidate for various therapeutic applications.

The chemical structure of 6-Fluoro-8-iodo-4-N-methylquinoline-3,4-diamine is characterized by a quinoline core with specific functional groups. The presence of the fluorine atom at the 6-position and the iodine atom at the 8-position introduces significant electronic and steric effects, which can influence the compound's interactions with biological targets. The N-methyl group at the 4-position further modulates the compound's solubility and lipophilicity, enhancing its pharmacokinetic properties.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of 6-Fluoro-8-iodo-4-N-methylquinoline-3,4-diamine. One of the key areas of interest is its antitumor activity. Studies have shown that this compound exhibits potent cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve multiple pathways, such as inducing apoptosis and inhibiting cell proliferation. These findings suggest that 6-Fluoro-8-iodo-4-N-methylquinoline-3,4-diamine could be a valuable lead compound for the development of novel anticancer drugs.

Beyond its antitumor properties, 6-Fluoro-8-iodo-4-N-methylquinoline-3,4-diamine has also shown promise in other therapeutic areas. For instance, preliminary studies have indicated that this compound possesses anti-inflammatory and antioxidant activities. These properties make it a potential candidate for treating inflammatory diseases and conditions associated with oxidative stress. Additionally, the compound's ability to modulate specific signaling pathways involved in inflammation and oxidative stress could provide new insights into the development of multifunctional drugs.

The synthesis of 6-Fluoro-8-iodo-4-N-methylquinoline-3,4-diamine has been optimized using modern synthetic methods to ensure high yield and purity. The synthetic route typically involves a series of well-defined steps, including the formation of the quinoline core followed by selective functionalization at specific positions. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed to characterize the final product and confirm its identity.

To further evaluate the potential of 6-Fluoro-8-iodo-4-N-methylquinoline-3,4-diamine, preclinical studies have been conducted to assess its safety and efficacy. These studies have demonstrated that the compound exhibits favorable pharmacokinetic profiles, with good oral bioavailability and low toxicity. In vivo experiments using animal models have also shown promising results, with significant reductions in tumor size and improved survival rates in cancer models.

The future prospects for 6-Fluoro-8-iodo-4-N-methylquinoline-3,4-diamine are promising. Ongoing research aims to optimize its structure through medicinal chemistry approaches to enhance its therapeutic index and reduce potential side effects. Additionally, clinical trials are being planned to evaluate its safety and efficacy in human subjects. If successful, this compound could become an important addition to the arsenal of drugs used to treat various diseases.

In conclusion, 6-Fluoro-8-iodo-4-N-methylquinoline-3,4-diamine (CAS No. 2092831-94-0) is a highly promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As more studies are conducted and new insights are gained, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.